Cas no 1227574-89-1 (5-Bromo-4-bromomethyl-2-hydroxypyridine)

5-Bromo-4-bromomethyl-2-hydroxypyridine is a brominated pyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features—a bromomethyl group at the 4-position and a hydroxyl group at the 2-position—make it a versatile intermediate for further functionalization, particularly in the development of heterocyclic compounds. The presence of two bromine atoms enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise modifications for targeted molecular architectures. This compound is particularly valuable in medicinal chemistry for constructing bioactive scaffolds. Its stability under standard conditions ensures reliable handling and storage, making it a practical choice for synthetic applications.
5-Bromo-4-bromomethyl-2-hydroxypyridine structure
1227574-89-1 structure
Product Name:5-Bromo-4-bromomethyl-2-hydroxypyridine
CAS No:1227574-89-1
MF:C6H5Br2NO
MW:266.917999982834
CID:4921305
Update Time:2025-06-26

5-Bromo-4-bromomethyl-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-4-bromomethyl-2-hydroxypyridine
    • Inchi: 1S/C6H5Br2NO/c7-2-4-1-6(10)9-3-5(4)8/h1,3H,2H2,(H,9,10)
    • InChI Key: XRQHCEARVPMYGD-UHFFFAOYSA-N
    • SMILES: BrC1=CNC(C=C1CBr)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 220
  • XLogP3: 0.7
  • Topological Polar Surface Area: 29.1

5-Bromo-4-bromomethyl-2-hydroxypyridine Pricemore >>

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Additional information on 5-Bromo-4-bromomethyl-2-hydroxypyridine

Introduction to 5-Bromo-4-bromomethyl-2-hydroxypyridine (CAS No: 1227574-89-1)

5-Bromo-4-bromomethyl-2-hydroxypyridine, with the chemical formula C₆H₃Br₂NO, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1227574-89-1, has garnered attention due to its versatile structural properties and potential applications in the synthesis of various biologically active molecules.

The< strong>5-Bromo-4-bromomethyl-2-hydroxypyridine molecule features a pyridine core substituted with bromo and hydroxyl groups at the 5th and 4th positions, respectively. The presence of two bromine atoms at the 4th and 5th positions makes it a valuable electrophilic center for further functionalization, enabling the construction of more complex structures through nucleophilic substitution reactions. This characteristic has made it a popular choice for medicinal chemists seeking to develop novel compounds with potential therapeutic effects.

In recent years, there has been a growing interest in exploring the< strong>5-Bromo-4-bromomethyl-2-hydroxypyridine as a building block for drug discovery. Its pyridine scaffold is a common motif in many pharmacologically active agents, including antiviral, antibacterial, and anticancer drugs. The< strong>5-Bromo-4-bromomethyl-2-hydroxypyridine molecule can be readily modified to introduce various functional groups, such as amines, alcohols, or thiols, which can enhance its binding affinity to biological targets.

One of the most compelling aspects of< strong>5-Bromo-4-bromomethyl-2-hydroxypyridine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the< strong>5-Bromo-4-bromomethyl-2-hydroxypyridine scaffold, researchers have been able to develop potent inhibitors that target specific kinases. For instance, derivatives of this compound have shown promising activity against tyrosine kinases, which are known to be involved in tumor growth and progression.

The< strong>CAS No: 1227574-89-1 designation ensures that researchers can reliably source this compound for their studies. Its stability under various conditions makes it suitable for both laboratory-scale synthesis and large-scale production processes. The compound's solubility in organic solvents also facilitates its use in diverse chemical reactions, further enhancing its utility in synthetic chemistry.

In addition to its pharmaceutical applications, 5-Bromo-4-bromomethyl-2-hydroxypyridine has found utility in agrochemical research. Its structural features allow for the development of novel pesticides and herbicides that can effectively target pests while minimizing environmental impact. The ability to modify the< strong>5-Bromo-4-bromomethyl-2-hydroxypyridine scaffold enables the creation of compounds with tailored properties, such as improved bioavailability or enhanced resistance to degradation.

The synthesis of< strong>5-Bromo-4-bromomethyl-2-hydroxypyridine typically involves multi-step organic reactions starting from commercially available precursors. The bromination and hydroxylation steps are critical in determining the final structure of the compound. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods ensure that researchers obtain high-quality material for their experiments.

The< strong>CAS No: 1227574-89-1 serves as a unique identifier for this compound, facilitating its recognition and use in scientific literature and patents. Researchers often reference this number when publishing their findings or when seeking commercial sources for the compound. The CAS registry system provides a standardized way to classify and retrieve information about chemical substances, ensuring consistency across different scientific disciplines.

In conclusion, 5-Bromo-4-bromomethyl-2-hydroxypyridine, identified by its CAS number 1227574-89-1, is a versatile intermediate with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop novel biologically active molecules. As research continues to uncover new applications for this compound, its importance in synthetic chemistry is likely to grow even further.

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